Cas no 7681-93-8 (Natamycin)

• Product Name: Natamycin
• CAS No: 7681-93-8
• MF: C₃₃H₄₇NO₁₃
• MW: 665.725191354752
• MDL: MFCD00135085
• CID: 47659
• PubChem ID: 5284447
• Update Time: 2025-08-14

Natamycin Chemical and Physical Properties

Names and Identifiers

• Pimaricin, Streptomyces chattanoogensis (1.07360)
• Natamycin
• Pimaricin
• (1R,3S,5R,7R,8E,12R,14E,16E,18E,20E,22R,24S,25R,26S)-22-[(3-amino-3,6-dideoxy-β-D-mannopyranosyl)oxy]-1,3,26-trihydroxy-12-methyl-10-oxo-6,11,28-trioxatricyclo[22.3.1.05,7]octacosa-8,14,16,18,20-pentaene-25-carboxylic acid
• (8E,14E,16E,18E,20E)-(1R,3S,5R,7R,12R,22R,24S,25R,26S)-22-(3-amino-3,6-dideoxy-β-D-mannopyranosyloxy)-1,3,26-trihydroxy-12-methyl-10-oxo-6,11,28-trioxatric
• cl12,625
• delvocid
• delvopos
• mycophyt
• myprozine
• natacyn
• Synogil
• Pimafucin
• Natamycinum
• Natamycine
• Natamicina
• Natamycin(Pimaricin)
• Tennecetin
• 8O0C852CPO
• Pimarizin [German]
• Antibiotic A 5283
• Natamycinum [INN-Latin]
• Natamycine [INN-French]
• Natamicina [INN-Spanish]
• CL 12625
• Pimarizin
• CL 12,625
• Pimaracin
• Natamycin [USAN:USP:INN:BAN]
• NATAMYCIN [WHO-DD]
• CS-1909
• CHEBI:7488
• NATAMYCIN [FCC]
• CAS-7681-93-8
• NATAMYCIN [MART.]
• DTXSID6021163
• Natamatrix
• PIMARICIN [JAN]
• Natafucin
• 6,11,28-TRIOXATRICYCLO(22.3.1.05,7)OCTACOSA-8,14,16,18,20-PENTAENE-25-CARBOXYLIC ACID, 22-((3-AMINO-3,6-DIDEOXY-.BETA.-D-MANNOPYRANOSYL)OXY)-1,3,26-TRIHYDROXY-12-METHYL-10-OXO-, (1R,3S,5R,7R,8E,12R,14E,16E,18E,20E,22R,24S,25R,26S)-
• NATAMYCIN (USP-RS)
• NCGC00016686-01
• NS00003340
• (1R*,3S*,5R*,7R*,8E,12R*,14E,16E,18E,20E,22R*,24S*,25R*,26S*)-22-(3-Amino-3,6-dideoxy-beta-D-mannopyranosyloxy)-1,3,26-trihydroxy-12-methyl-10-oxo-6,11,28-trioxatricyclo(22.3.1.05,7)octacosa- 8,14,16,18,20-pentaene-25-carboxylic acid
• MFCD00135085
• (1R,3S,5R,7R,8E,12R,14E,16E,18E,20E,22R,24S,25R,26S)-22-[(3-amino-3,6-dideoxy-beta-D-mannopyranosyl)oxy]-1,3,26-trihydroxy-12-methyl-10-oxo-6,11,28-trioxatricyclo[22.3.1.0~5,7~]octacosa-8,14,16,18,20-pentaene-25-carboxylic acid
• NATAMYCIN [USAN]
• NATAMYCIN [MI]
• 7681-93-8
• EN300-22411493
• Delvolan
• Pimaricine
• 73 - Natamycin (pimaricin) in cheese
• INS-235
• EX-A1989
• E 235
• (1R,3S,5R,7R,8E,12R,14E,16E,18E,20E,22R,24S,25R,26S)-22-((3-amino-3,6-dideoxy-beta-D-mannopyranosyl)oxy)-1,3,26-trihydroxy-12-methyl-10-oxo-6,11,28-trioxatricyclo(22.3.1.0(5,7))octacosa-8,14,16,18,20-pentaene-25-carboxylic acid
• myuprozine
• Pimaricin preparation, ~2.5%, aqueous suspension
• NATAMYCIN [ORANGE BOOK]
• Q248466
• Natamycin, United States Pharmacopeia (USP) Reference Standard
• NATAMYCIN [INN]
• NATAMYCIN [USP MONOGRAPH]
• 6,11,28-Trioxatricyclo[22.3.1.05,7]octacosa-8,14,16,18,20-pentaene-25-carboxylic acid, 22-[(3-amino-3,6-dideoxy-.beta.-D-mannopyranosyl)oxy]-1,3,26-trihydroxy-12-methyl-10-oxo-, (1R,3S,5R,7R,8E,12R,14E,16E,18E,20E,22R,24S,25R,26S)-
• (5R,7R,24S)-22R-[(3S-amino-3,6-dideoxy-beta-D-mannopyranosyl)oxy]-1R,3S,26S-trihydroxy-12R-methyl-10-oxo-6,11,28-trioxatricyclo[22.3.1.05,7]octacosa-8E,14E,16E,18E,20E-pentaene-25R-carboxylic acid
• Stereoisomer of 22-((3-amino-3,6-dideoxy-beta-D-mannopyranosyl)oxy)-1,3,26-trihydroxy-12-methyl-10-oxo-6,11,28-trioxatricyclo(22.3.1.0(sup 5,7))octacosa-8,14,16,18,20-pentaene-25-carboxylic acid
• NATAMYCIN [INCI]
• CHEMBL1200656
• DB00826
• AKOS030485970
• NCGC00373238-02_C33H47NO13_Delvocid
• Pimaricin; Natamycin
• Natamycin, VETRANAL(TM), analytical standard
• CL-12625
• Tox21_110561
• Natamycin, Pharmaceutical Secondary Standard; Certified Reference Material
• DTXCID501473823
• NICOTINAMIDE_ADENINE_DINUCLEOTIDE
• (1R,3S,5R,7R,8E,12R,14E,16E,18E,20E,22R,24S,25R,26S)-22-{[(2R,3S,4S,5S,6R)-4-amino-3,5-dihydroxy-6-methyloxan-2-yl]oxy}-1,3,26-trihydroxy-12-methyl-10-oxo-6,11,28-trioxatricyclo[22.3.1.0,5,7]octacosa-8,14,16,18,20-pentaene-25-carboxylic acid
• Antibiotic A-5283
• HY-B0133
• Natamax
• EINECS 231-683-5
• DTXCID301163
• BDBM50370755
• NATAMYCIN (USP MONOGRAPH)
• NSC-759167
• SCHEMBL18140
• UNII-8O0C852CPO
• NATAMYCIN [VANDF]
• PMR
• (1R,3S,5R,7R,8E,12R,14E,16E,18E,20E,22R,24S,25R,26S)-22-[(2R,3S,4S,5S,6R)-4-amino-3,5-dihydroxy-6-methyloxan-2-yl]oxy-1,3,26-trihydroxy-12-methyl-10-oxo-6,11,28-trioxatricyclo[22.3.1.05,7]octacosa-8,14,16,18,20-pentaene-25-carboxylic acid
• Natajen
• NATAMYCIN [USP-RS]
• NSC 759167
• INS NO.235
• Pimaricin, from Streptomyces chattanoogensis, >=95% (HPLC)
• NATAMYCIN (MART.)
• 16-(3-Amino-3,6-didesoxy-beta-D-mannopyranosyloxy)-5,6-epoxy-8,12,14-trihydroxy-26-methyl-2,10-dioxo-1-oxacyclohexacosa-3,17,19,21,23-pentaen-13-carbonsaeure
• E-235
• SMR000466358
• SMP1_000240
• MLS000759475
• PIMARICIN, STREPTOMYCES CHATTANOOGENSIS
• NCXMLFZGDNKEPB-FFPOYIOWSA-N

• MDL： MFCD00135085
• Inchi： 1S/C33H47NO13/c1-18-10-8-6-4-3-5-7-9-11-21(45-32-30(39)28(34)29(38)19(2)44-32)15-25-27(31(40)41)22(36)17-33(42,47-25)16-20(35)14-24-23(46-24)12-13-26(37)43-18/h3-9,11-13,18-25,27-30,32,35-36,38-39,42H,10,14-17,34H2,1-2H3,(H,40,41)/b4-3+,7-5+,8-6-,11-9+,13-12-/t18-,19-,20+,21+,22+,23-,24-,25+,27-,28+,29-,30+,32+,33-/m1/s1
• InChI Key： NCXMLFZGDNKEPB-BFDQZDGFSA-N
• SMILES： O1[C@H]2C[C@H](C=CC=CC=CC=CC[C@@H](C)OC(C=C[C@@H]3[C@@H](C[C@@H](C[C@@]1(C[C@@H]([C@H]2C(=O)O)O)O)O)O3)=O)O[C@H]1[C@H]([C@H]([C@@H]([C@@H](C)O1)O)N)O |c:10,17,t:4,6,8|

Computed Properties

• Exact Mass: 665.30500
• Monoisotopic Mass: 665.305
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 14
• Heavy Atom Count: 47
• Rotatable Bond Count: 3
• Complexity: 1220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 14
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 5
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 231
• XLogP3: -1.3

Experimental Properties

• Color/Form: Powder
• Density: 1.0 g/mL at 20 °C(lit.)
• Melting Point: 280-300°C
• Boiling Point: 952.2°C at 760 mmHg
• Flash Point: >110°(230°F)
• Refractive Index: 1.5960 (estimate)
• Solubility: Soluble in DMSO
• Stability/Shelf Life: Light sensitive
• PSA: 230.99000
• LogP: 0.82000
• Merck: 13,6453
• Sensitiveness: Light Sensitive
• Specific Rotation: +278° (c=1, CH3COOH)

Natamycin Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• WGK Germany：3
• Hazard Category Code： 22
• Safety Instruction： S24/25
• FLUKA BRAND F CODES：8-10
• RTECS：TK3325000
• Hazardous Material Identification：
• Toxicity：LD50 orally in male, female rats (g/kg): 2.73, 4.67 (Levinskas)
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
• Safety Term：S24/25
• Risk Phrases：R22

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Aminosaccharides
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Aminosaccharides
• Other Chemical Reagents